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Compound of Interest

Compound Name: 3-Nitroquinolin-4-ol

Cat. No.: B021240 Get Quote

An In-Depth Technical Guide to the Spectral Analysis of 3-Nitroquinolin-4-ol

Abstract
This technical guide provides a comprehensive analysis of the spectral data for 3-
Nitroquinolin-4-ol (C₉H₆N₂O₃, M.W.: 190.16 g/mol )[1]. As a key heterocyclic aromatic

compound, its unambiguous structural characterization is paramount for its application as a

pharmaceutical intermediate and research tool[2]. This document synthesizes data from

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to provide a

holistic analytical portrait of the molecule. We delve into the rationale behind experimental

methodologies, interpret the resulting spectra with insights from analogous structures, and

provide robust, field-proven protocols for data acquisition. This guide is intended for

researchers, chemists, and quality control professionals who require a deep, practical

understanding of the analytical chemistry of quinoline derivatives.

Introduction: The 3-Nitroquinolin-4-ol Moiety
3-Nitroquinolin-4-ol is a derivative of the quinoline scaffold, a bicyclic system composed of a

benzene ring fused to a pyridine ring[2][3]. The molecule exists in a tautomeric equilibrium

between the -ol form (4-hydroxy) and the -one form (4-oxo), with the quinolin-4(1H)-one form

generally being the more stable. The presence of a hydroxyl/oxo group at position 4 and a

strong electron-withdrawing nitro group (-NO₂) at position 3 dictates its unique electronic and

chemical properties. Accurate spectral analysis is crucial to confirm its synthesis and purity, as

these functional groups provide distinct and measurable signatures.
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Below is a diagram illustrating the chemical structure and atom numbering scheme for 3-
Nitroquinolin-4-ol, which will be referenced throughout this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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